1-(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[4-(1-methylimidazol-2-yl)sulfonylpiperidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C15H19N3O3S2/c1-17-9-6-16-15(17)23(20,21)13-4-7-18(8-5-13)14(19)11-12-3-2-10-22-12/h2-3,6,9-10,13H,4-5,7-8,11H2,1H3
• InChI Key: NXMFVECYZWRYEQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CCN(CC2)C(=O)CC3=CC=CS3
• Molecular Formula: C15H19N3O3S2
• Molecular Weight: 353.5 g/mol

Description

1-(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C15H19N3O3S2 and its molecular weight is 353.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Bioactive Molecules

The structure of 1-(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone suggests its potential in the synthesis of compounds with significant biological activities. For instance, derivatives of imidazolyl and thiophene have been explored for their antimicrobial, antifungal, and anticancer properties. These derivatives are synthesized through various chemical reactions involving the functionalization of the core structure to yield compounds with enhanced biological activities. The research by Sawant, Patil, and Baravkar (2011) on the synthesis and biological evaluation of imidazole derivatives as antibacterial and antifungal agents is a testament to the potential of such compounds in drug discovery and development processes (Sawant, Patil, & Baravkar, 2011).

Anticancer Research

Compounds containing imidazole and thiophene rings have been investigated for their anticancer activities. The ability to modify the core structure and introduce various substituents allows for the synthesis of compounds with potential efficacy against different types of cancer cells. Studies such as those conducted by Bashandy (2015), which focus on the synthesis of novel sulfonamides incorporating various heterocyclic moieties for anti-human liver cancer evaluation, highlight the relevance of such compounds in anticancer research (Bashandy, 2015).